N-(3,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide

• Molecular Formula: C18H16F3N3O
• Molecular Weight: 347.3 g/mol
• IUPAC Name: N-(3,5-dimethylphenyl)-2-[2-(trifluoromethyl)benzimidazol-1-yl]acetamide
• InChI: InChI=1S/C18H16F3N3O/c1-11-7-12(2)9-13(8-11)22-16(25)10-24-15-6-4-3-5-14(15)23-17(24)18(19,20)21/h3-9H,10H2,1-2H3,(H,22,25)
• InChI Key: CMISLEJXFSWJRI-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C3=CC=CC=C3N=C2C(F)(F)F)C

Description

N-(3,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide, also known as TFB-TAA, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in various studies, and its unique properties make it an ideal candidate for further investigation.

Mechanism of Action

N-(3,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide is a fluorescent probe that works by binding to specific biomolecules, such as proteins and nucleic acids, and emitting fluorescence when excited by light. This allows researchers to visualize and track the movement of these biomolecules in real-time, providing valuable insights into their function and behavior.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide has been shown to have minimal toxicity and low cytotoxicity, making it safe for use in biological systems. This compound has also been shown to have high stability and resistance to photobleaching, ensuring accurate and reliable results in experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide is its high selectivity and sensitivity towards specific biomolecules, allowing researchers to study biological processes with high precision and accuracy. However, one limitation of this compound is its relatively high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-(3,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide in scientific research. One potential application is in the development of new diagnostic tools for diseases such as cancer and Alzheimer's disease. Additionally, N-(3,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide may be used in the development of new drugs and therapies, as well as in the study of complex biological systems such as the human brain.
In conclusion, N-(3,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide is a promising compound that has shown great potential in scientific research. Its unique properties make it an ideal tool for studying biological processes, and its safety and stability make it a valuable asset in the development of new diagnostic tools and therapies. Further research in this area is necessary to fully explore the potential of N-(3,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide in scientific research.

Synthesis Methods

The synthesis of N-(3,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide involves the reaction of 2-(trifluoromethyl)-1H-benzimidazole-1-carboxylic acid with N-(3,5-dimethylphenyl)glycine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then purified through column chromatography to obtain N-(3,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide in its pure form.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide has been studied extensively for its potential use as a fluorescent probe in biological imaging and diagnostics. This compound has been shown to have high selectivity and sensitivity towards certain biomolecules, making it an ideal tool for studying biological processes.